Cas no 1448046-72-7 (6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine)

• Product Name: 6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• CAS No: 1448046-72-7
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6176064
• PubChem ID: 71805744
• Update Time: 2025-06-28

6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• F6435-1783
• AKOS024558233
• 1448046-72-7
• 6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• cyclopropyl(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)methanone
• cyclopropyl(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)methanone

• Inchi： 1S/C10H11N3O/c14-10(7-1-2-7)13-4-8-3-11-6-12-9(8)5-13/h3,6-7H,1-2,4-5H2
• InChI Key： NBZPVGFBZWFJIE-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CC2C(=CN=CN=2)C1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.1Ų

Additional information on 6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine

Introduction to 6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1448046-72-7)

6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine, identified by its CAS number 1448046-72-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a scaffold widely recognized for its biological activity and potential therapeutic applications. The presence of a cyclopropanecarbonyl substituent in its molecular structure introduces unique electronic and steric properties, making it a valuable candidate for further chemical modifications and biological evaluations.

The pyrrolopyrimidine core is a privileged structure in drug discovery, often found in molecules targeting various diseases, including cancer, inflammation, and infectious disorders. The specific arrangement of nitrogen atoms in the 5H,6H,7H-pyrrolo[3,4-d]pyrimidine framework enhances its ability to interact with biological macromolecules such as enzymes and receptors. The cyclopropanecarbonyl moiety further contributes to the compound's reactivity and binding affinity, enabling the design of more potent and selective inhibitors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine and its biological targets. Studies have demonstrated that this compound can modulate key signaling pathways involved in disease progression. For instance, research has indicated its potential as an antagonist of certain receptor tyrosine kinases (RTKs), which are critical in cancer cell proliferation and survival. The cyclopropanecarbonyl group plays a pivotal role in fine-tuning the binding interactions by influencing the conformational flexibility of the molecule.

In vitro assays have revealed promising activity of 6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine against various cancer cell lines. Its ability to inhibit the activity of enzymes such as Janus kinases (JAKs) has been particularly noteworthy. JAKs are involved in inflammatory responses and have been implicated in autoimmune diseases. By targeting these enzymes, 1448046-72-7 may offer therapeutic benefits beyond oncology. Additionally, preclinical studies have explored its potential in modulating immune checkpoint pathways, which are emerging as critical targets in immunotherapy.

The synthesis of 6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine involves multi-step organic transformations that highlight the synthetic versatility of pyrrolopyrimidine scaffolds. The introduction of the cyclopropanecarbonyl group requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing the reliance on hazardous reagents and improving scalability.

One of the most compelling aspects of 1448046-72-7 is its potential for structure-activity relationship (SAR) studies. By systematically varying substituents on the pyrrolopyrimidine ring or the cyclopropanecarbonyl moiety, researchers can gain insights into the factors governing biological activity. This approach has led to the identification of novel analogs with enhanced potency and selectivity. For example, modifications at the 2-position of the pyrrole ring have been shown to significantly improve binding affinity to certain protein targets.

The pharmacokinetic properties of 6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine are also under investigation. Understanding how this compound is metabolized and eliminated from the body is crucial for optimizing its therapeutic index. Initial studies suggest that it exhibits moderate bioavailability and undergoes biotransformation via cytochrome P450-dependent pathways. These findings are essential for designing clinical trials and predicting drug-drug interactions.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1448046-72-7. Predictive models can assess virtual libraries of compounds for their potential biological activity before experimental validation is required. This high-throughput screening approach has identified several derivatives of 6-cyclopropanecarbonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine with enhanced properties suitable for further development.

Future directions in research on CAS No. 1448046-72-7 include exploring its mechanism of action in greater detail. Elucidating how it interacts with downstream effectors of signaling pathways will provide critical insights into its therapeutic potential. Additionally， investigating its effects on animal models will help validate preclinical findings and pave the way for clinical translation.

The versatility of cyclopropanecarbonyl-containing heterocycles makes them attractive for developing new therapeutic agents。 The unique electronic properties introduced by this moiety allow for fine-tuning of molecular interactions， offering opportunities to design drugs with improved efficacy and reduced side effects。 As research continues， compounds like 1448046-72-7 are likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas。